2-bromo-4-formylphenyl 4-chloro-2-nitrobenzoate

• IUPAC Name: (2-bromo-4-formylphenyl) 4-chloro-2-nitrobenzoate
• InChI: InChI=1S/C14H7BrClNO5/c15-11-5-8(7-18)1-4-13(11)22-14(19)10-3-2-9(16)6-12(10)17(20)21/h1-7H
• InChI Key: PZSSNIODIZKKQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)Br)OC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H7BrClNO5
• Molecular Weight: 384.56 g/mol

Description

2-bromo-4-formylphenyl 4-chloro-2-nitrobenzoate is a chemical compound used in scientific research for its unique properties. It is a derivative of benzoic acid and is commonly known as BNPP. This compound has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of BNPP is not fully understood. However, it is believed to act as a reactive oxygen species (ROS) generator. This means that it can induce oxidative stress in cells, leading to cell death.
Biochemical and Physiological Effects
BNPP has been shown to have both biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in various cell lines. It has also been shown to induce oxidative stress in cells, leading to the activation of stress signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using BNPP in lab experiments is its ability to induce oxidative stress in cells. This can be useful in studying the effects of antioxidants on cellular signaling pathways. However, one limitation of using BNPP is its potential toxicity. It is important to use proper safety precautions when handling this compound.

Future Directions

There are many potential future directions for research involving BNPP. Some possible areas of study include:
1. Investigating the effects of BNPP on different types of cancer cells.
2. Studying the role of BNPP in the regulation of cellular signaling pathways.
3. Developing new methods for synthesizing BNPP.
4. Investigating the potential use of BNPP as a therapeutic agent for various diseases.
5. Studying the effects of BNPP on different types of cells, including immune cells.
In conclusion, 2-bromo-4-formylphenyl 4-chloro-2-nitrobenzoate is a chemical compound that has been used in scientific research for its unique properties. It has been used to investigate various biological processes, including oxidative stress and cellular signaling pathways. While there are limitations to its use, there are many potential future directions for research involving BNPP.

Synthesis Methods

The synthesis of BNPP involves the reaction of 2-bromo-4-formylphenol with 4-chloro-2-nitrobenzoyl chloride in the presence of a base. The reaction occurs in an organic solvent such as dichloromethane or chloroform. The resulting product is a yellow solid, which is purified using column chromatography.

Scientific Research Applications

BNPP has been used in numerous scientific studies as a tool for investigating various biological processes. It has been used as a fluorescent probe for detecting oxidative stress in cells. BNPP has also been used to study the effects of antioxidants on cellular signaling pathways.